![molecular formula C5H11BF3NS B6158410 [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide CAS No. 1622923-36-7](/img/no-structure.png)
[(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide
Overview
Description
The [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] is a type of organosulfur compound that is commonly used in scientific research and laboratory experiments. It is an organosulfur compound containing a sulfur atom bound to an alkyl group, and is a derivative of the sulfonium group. The compound has many unique properties that make it useful in a variety of applications.
Mechanism of Action
The mechanism of action of [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] is not well understood, but it is believed to involve the formation of a sulfonium ion intermediate. This intermediate is formed by the reaction of the ethylsulfanylmethane with the dimethylamine, and the trifluoroborane serves to stabilize the intermediate. The sulfonium ion then reacts with the desired substrate, resulting in the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] are not well understood. The compound has been shown to be non-toxic and is not known to have any adverse effects on human health. However, due to its sulfur-containing nature, it may have the potential to interact with certain proteins or enzymes in the body.
Advantages and Limitations for Lab Experiments
The [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable under normal laboratory conditions. It is also non-toxic and does not have any known adverse effects on human health. However, the compound is relatively expensive and may be difficult to obtain in large quantities.
Future Directions
The [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] has a number of potential future directions which could be explored. For example, further research into the mechanism of action of the compound could lead to a better understanding of its biochemical and physiological effects. Additionally, further research into its applications in the synthesis of organosulfur compounds and heterocyclic compounds could lead to the development of new and improved synthetic methods. Finally, research into the potential uses of the compound in drug development could lead to the discovery of new and improved therapeutic agents.
Synthesis Methods
The synthesis of [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] requires the use of a variety of reagents, including dimethylamine, ethylsulfanylmethane, and trifluoroborane. The reaction begins by combining the dimethylamine and ethylsulfanylmethane in a flask and stirring the mixture until it is homogeneous. The trifluoroborane is then added, and the reaction is stirred for several hours. The resulting product is a white solid that can be isolated by filtration and dried under vacuum.
Scientific Research Applications
The [(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide] has a number of applications in scientific research and laboratory experiments. It is a commonly used reagent for the synthesis of organosulfur compounds and has been used in the synthesis of various sulfur-containing compounds, such as thiols, sulfides, and sulfoxides. It has also been used in the synthesis of heterocyclic compounds and as a catalyst in the synthesis of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(dimethyliminiumyl)(ethylsulfanyl)methyl]trifluoroboranuide' involves the reaction of dimethylamine, ethyl mercaptan, and trifluoroborane in the presence of a suitable solvent and base.", "Starting Materials": [ "Dimethylamine", "Ethyl mercaptan", "Trifluoroborane", "Suitable solvent", "Base" ], "Reaction": [ "Add dimethylamine and ethyl mercaptan to a suitable solvent.", "Add trifluoroborane to the reaction mixture.", "Add a base to the reaction mixture to facilitate the reaction.", "Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Allow the reaction mixture to cool and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain the desired product." ] } | |
CAS RN |
1622923-36-7 |
Molecular Formula |
C5H11BF3NS |
Molecular Weight |
185 |
Purity |
95 |
Origin of Product |
United States |
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